Cas no 114311-70-5 (2-Hepten-4-yn-1-ol,6,6-dimethyl-)

• Product name: 2-Hepten-4-yn-1-ol,6,6-dimethyl-
• CAS No: 114311-70-5
• MF: C₉H₁₄O
• MW: 138.20686
• CID: 138410
• PubChem ID: 11051719

2-Hepten-4-yn-1-ol,6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hepten-4-yn-1-ol,6,6-dimethyl-
• 1-HYDROXY-6,6-DIMETHYL-2-HEPTENE-4-YNE
• 6, 6-Dimethylhept-2-en-4-yn-1-ol
• 6,6-dimethyl-1-hept-2-en-4-ynol
• ACMC-20mk2d
• AG-D-34527
• CTK4A8672
• KB-159812
• 6,6-DiMethyl-2-hepten-4-yne-1-ol
• 1-Hydroxy-6,6-dimetnyl-2-heptene-4-yne
• AKOS006291786
• (E)-6,6-dimethylhept-2-en-4-yn-1-ol
• SCHEMBL4432850
• 173200-56-1
• 114311-70-5
• starbld0016533
• 2-Hepten-4-yn-1-ol, 6,6-dimethyl-, (2E)-
• (2E)-6,6-DIMETHYLHEPT-2-EN-4-YN-1-OL
• 2-HEPTEN-4-YN-1-OL, 6,6-DIMETHYL-

• Inchi： InChI=1S/C9H14O/c1-9(2,3)7-5-4-6-8-10/h4,6,10H,8H2,1-3H3/b6-4+
• InChI Key： GALYLLJOCKLAGD-GQCTYLIASA-N
• SMILES： CC(C)(C)C#C/C=C/CO

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 2.1

Experimental Properties

• Density: 0.912
• Boiling Point: 229.089 °C at 760 mmHg
• Flash Point: 99.126 °C
• Refractive Index: 1.483
• PSA: 20.23
• LogP: 1.58440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols